Cas no 1490311-04-0 (1-({[(pyridin-4-yl)methyl]amino}methyl)cyclopentan-1-ol)

1-({[(Pyridin-4-yl)methyl]amino}methyl)cyclopentan-1-ol is a versatile chemical intermediate featuring a cyclopentanol core functionalized with a pyridinylmethylaminomethyl group. Its structure combines a polar hydroxyl group with a nitrogen-containing heterocycle, enhancing solubility and reactivity in synthetic applications. The compound is particularly valuable in pharmaceutical and agrochemical research, where its bifunctional nature allows for further derivatization or incorporation into larger molecular frameworks. The pyridine moiety offers coordination potential for metal-binding applications, while the secondary amine provides a site for additional modifications. This compound’s balanced hydrophilicity and lipophilicity make it suitable for optimizing physicochemical properties in drug discovery. Its stability under standard conditions ensures reliable handling in laboratory settings.
1-({[(pyridin-4-yl)methyl]amino}methyl)cyclopentan-1-ol structure
1490311-04-0 structure
Product Name:1-({[(pyridin-4-yl)methyl]amino}methyl)cyclopentan-1-ol
CAS No:1490311-04-0
MF:C12H18N2O
MW:206.284122943878
CID:5830613
PubChem ID:63932880
Update Time:2025-10-17

1-({[(pyridin-4-yl)methyl]amino}methyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanol, 1-[[(4-pyridinylmethyl)amino]methyl]-
    • 1-({[(pyridin-4-yl)methyl]amino}methyl)cyclopentan-1-ol
    • AKOS013247909
    • starbld0028292
    • 1-(((Pyridin-4-ylmethyl)amino)methyl)cyclopentan-1-ol
    • F6545-5558
    • 1490311-04-0
    • Inchi: 1S/C12H18N2O/c15-12(5-1-2-6-12)10-14-9-11-3-7-13-8-4-11/h3-4,7-8,14-15H,1-2,5-6,9-10H2
    • InChI Key: QJNQOUFPQHVSLR-UHFFFAOYSA-N
    • SMILES: C1(CNCC2C=CN=CC=2)(O)CCCC1

Computed Properties

  • Exact Mass: 206.141913202g/mol
  • Monoisotopic Mass: 206.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 45.2Ų

Experimental Properties

  • Density: 1.118±0.06 g/cm3(Predicted)
  • Boiling Point: 352.2±17.0 °C(Predicted)
  • pka: 14.84±0.20(Predicted)

1-({[(pyridin-4-yl)methyl]amino}methyl)cyclopentan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F6545-5558-0.25g
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